Cas no 874800-58-5 (5-(3,5-Difluorophenyl)isoxazole)

5-(3,5-Difluorophenyl)isoxazole structure
874800-58-5 structure
Product Name:5-(3,5-Difluorophenyl)isoxazole
CAS No:874800-58-5
MF:C9H5F2NO
MW:181.138909101486
MDL:MFCD05664750
CID:709741
PubChem ID:40427472
Update Time:2025-04-19

5-(3,5-Difluorophenyl)isoxazole Chemical and Physical Properties

Names and Identifiers

    • Isoxazole,5-(3,5-difluorophenyl)-
    • 5-(3,5-Difluorophenyl)isoxazole
    • 5-(3,5-difluorophenyl)-1,2-oxazole
    • Isoxazole,5-(3,5-difluorophenyl)
    • PC7829
    • SCHEMBL20507139
    • DTXSID20654281
    • PS-6845
    • AKOS005257612
    • CS-0456797
    • A842236
    • 5-(3,5-difluorophenyl)isoxazole, AldrichCPR
    • 874800-58-5
    • MFCD05664750
    • MDL： MFCD05664750
    • Inchi： 1S/C9H5F2NO/c10-7-3-6(4-8(11)5-7)9-1-2-12-13-9/h1-5H
    • InChI Key： CWLVCYQXHDKTOW-UHFFFAOYSA-N
    • SMILES： FC1C=C(C=C(C=1)C1=CC=NO1)F

Computed Properties

  • Exact Mass: 181.03400
  • Monoisotopic Mass: 181.03392011g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 1
  • Complexity: 169
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Surface Charge: 0
  • Tautomer Count: nothing
  • XLogP3: 2.2
  • Topological Polar Surface Area: 26Ų

Experimental Properties

  • Melting Point: 75-79℃
  • PSA: 26.03000
  • LogP: 2.61980

5-(3,5-Difluorophenyl)isoxazole Security Information

5-(3,5-Difluorophenyl)isoxazole Customs Data

  • HS CODE：2934999090
  • Customs Data：

    China Customs Code:

    2934999090

    Overview:

    2934999090. Other heterocyclic compounds. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

    Declaration elements:

    Product Name, component content, use to

    Summary:

    2934999090. other heterocyclic compounds. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

5-(3,5-Difluorophenyl)isoxazole Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Fluorochem
033793-1g
5-(3,5-Difluorophenyl)isoxazole
 874800-58-5
1g
 ￡101.00 2022-02-28
Fluorochem
033793-5g
5-(3,5-Difluorophenyl)isoxazole
 874800-58-5
5g
 ￡402.00 2022-02-28
Apollo Scientific
PC7829-250mg
5-(3,5-Difluorophenyl)isoxazole
 874800-58-5
250mg
 £20.00 2024-05-25
Apollo Scientific
PC7829-1g
5-(3,5-Difluorophenyl)isoxazole
 874800-58-5
1g
 £40.00 2024-05-25
TRC
D420715-10mg
5-(3,5-Difluorophenyl)isoxazole
 874800-58-5
10mg
 $ 50.00 2022-06-05
TRC
D420715-50mg
5-(3,5-Difluorophenyl)isoxazole
 874800-58-5
50mg
 $ 65.00 2022-06-05
TRC
D420715-100mg
5-(3,5-Difluorophenyl)isoxazole
 874800-58-5
100mg
 $ 80.00 2022-06-05
abcr
AB232228-250 mg
5-(3,5-Difluorophenyl)isoxazole
 874800-58-5
250mg
 €66.70 2023-06-22
abcr
AB232228-1 g
5-(3,5-Difluorophenyl)isoxazole
 874800-58-5
1g
 €91.60 2023-06-22
A FA AI SHA ， SAI MO FEI SHI ER KE JI QI XIA GONG SI
H31959-1g
5-(3,5-Difluorophenyl)isoxazole, 98%
 874800-58-5 98%
1g
 ￥750.00 2023-02-27

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